Cas no 56610-11-8 (Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl-)

• Product Name: Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl-
• CAS No: 56610-11-8
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 945625
• PubChem ID: 333237
• Update Time: 2025-06-09

Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- Chemical and Physical Properties

Names and Identifiers

• CARBOBENZYLOXY-L-NORVALYLGLYCINE
• Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl-
• AKOS024334038
• NSC333470
• 56610-11-8
• [((2S)-2-{[(benzyloxy)carbonyl]amino}pentanoyl)amino]acetic acid
• DTXSID30318640
• 2-(2-phenylmethoxycarbonylaminopentanoylamino)acetic acid
• 2-[2-(phenylmethoxycarbonylamino)pentanoylamino]acetic acid
• NSC-333470
• DS-003299

• Inchi： 1S/C15H20N2O5/c1-2-6-12(14(20)16-9-13(18)19)17-15(21)22-10-11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9-10H2,1H3,(H,16,20)(H,17,21)(H,18,19)
• InChI Key： DSGKPVVFBQQVSE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(NCC(=O)O)=O)CCC)=O

Computed Properties

• Exact Mass: 308.1373
• Monoisotopic Mass: 308.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.228
• Boiling Point: 584°C at 760 mmHg
• Flash Point: 307°C
• Refractive Index: 1.539
• PSA: 104.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl-

Introduction to Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- (CAS No. 56610-11-8)

Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- (CAS No. 56610-11-8) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical processes and has been extensively studied for its potential applications in drug development and therapeutic interventions.

The molecular structure of Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- is highly intricate, featuring a combination of amino acid residues and protective groups that enhance its reactivity and stability. The presence of the N-(phenylmethoxy)carbonyl group contributes to its ability to participate in various enzymatic reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the compound has been the subject of numerous studies aimed at elucidating its mechanisms of action and exploring its therapeutic potential. One of the most promising areas of research involves its application in peptide and protein synthesis. The protective group attached to the glycine residue facilitates selective modifications, allowing for precise control over the synthesis of bioactive peptides. This has significant implications for the development of targeted therapies in fields such as oncology and immunology.

Furthermore, Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- has been investigated for its role in modulating enzyme activity. Its structural features enable it to interact with specific enzymes, either inhibiting or activating their function depending on the context. This property makes it a valuable tool in the development of enzyme inhibitors, which are essential in treating a wide range of diseases, including metabolic disorders and infectious diseases.

Recent advancements in computational chemistry have also shed new light on the properties of this compound. Molecular modeling studies have revealed insights into how it interacts with biological targets at the molecular level. These studies have not only enhanced our understanding of its mechanism of action but also provided valuable data for the design of more effective derivatives.

The compound's stability under various conditions has been another focus of research. Studies have demonstrated that Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- maintains its integrity under both acidic and basic conditions, making it suitable for a wide range of biochemical applications. This stability is attributed to the robust nature of the protective group and the overall molecular structure.

In addition to its synthetic utility, this compound has shown promise in therapeutic applications. For instance, it has been explored as a precursor in the synthesis of peptidomimetics—molecules that mimic the behavior of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have potential applications in treating diseases such as cancer and neurodegenerative disorders.

The role of Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- in drug discovery has also been highlighted by recent clinical trials. Researchers have investigated its efficacy as a component in combination therapies aimed at synergistically enhancing treatment outcomes. The compound's ability to modulate multiple biological pathways makes it a versatile tool in developing multifaceted therapeutic strategies.

The chemical synthesis of this compound involves several intricate steps that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. These methodologies often involve multi-step reactions with careful monitoring to minimize side products.

The analytical characterization of Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to determine its molecular structure and confirm its identity. These analytical methods provide detailed insights into its chemical properties and help ensure consistency across different batches.

The future prospects for this compound are promising, with ongoing research aiming to uncover new applications and improve existing ones. Innovations in synthetic chemistry may lead to more efficient production methods, while advances in biotechnology could expand its utility in drug development and regenerative medicine.

In conclusion, Glycine, N-(phenylmethoxy)carbonyl-L-norvalyl- (CAS No. 56610-11-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and biotechnology. Its unique structural features and functional properties make it a valuable tool in peptide synthesis, enzyme modulation, and drug development. With continued research and innovation, this compound is poised to play an even greater role in advancing therapeutic interventions across various medical fields.